Cas no 921620-76-0 (Methyl 3-formyl-2-iodobenzoate)

• Product Name: Methyl 3-formyl-2-iodobenzoate
• CAS No: 921620-76-0
• MF: C₉H₇IO₃
• MW: 290.054555177689
• CID: 743840
• Update Time: 2023-08-03

Methyl 3-formyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-2-iodo-, methyl ester
• methyl 3-formyl-2-iodobenzoate
• Methyl 3-formyl-2-iodobenzoate

• Inchi： 1S/C9H7IO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-5H,1H3
• InChI Key： YWRRPTFKNDANCF-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters